4-(6-Chloro-2-trifluoromethylpyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-chloro-2-(trifluoromethyl)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C9H9ClF3N3O/c10-6-5-7(16-1-3-17-4-2-16)15-8(14-6)9(11,12)13/h5H,1-4H2
• InChI Key: CBYBNUMRYGBXOS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=NC(=N2)C(F)(F)F)Cl
• Molecular Formula: C9H9ClF3N3O
• DSSTOX Substance ID: DTXSID50674275
• Molecular Weight: 267.63 g/mol
• CAS RN: 1189444-94-7

Description

“4-(6-Chloro-2-trifluoromethylpyrimidin-4-yl)morpholine” is a chemical compound with the molecular formula C9H9ClF3N3O and a molecular weight of 267.64. It’s commonly used in scientific research and industry.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9ClF3N3O/c10-6-5-7(16-1-3-17-4-2-16)15-8(14-6)9(11,12)13/h5H,1-4H2.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

4-(6-Chloro-2-trifluoromethylpyrimidin-4-yl)morpholine has been utilized in the synthesis of various compounds with antibacterial properties. A study by Rahimizadeh et al. (2011) investigated the synthesis of thiazolo[4,5-d]pyrimidines, where the substitution of the chlorine atom with morpholine led to compounds with antibacterial properties (Rahimizadeh et al., 2011).

Biocorrosion Inhibition

The derivative 2-amino-4-chloro-6-morpholinepyrimidine, closely related to the target compound, has been studied for its biocorrosion inhibition effects. Onat et al. (2016) demonstrated that this compound significantly reduced biocorrosion of steel, highlighting its potential in corrosion control (Onat et al., 2016).

Synthesis of Novel Heterocyclic Systems

Karimian and Karimi (2020) explored the synthesis of novel heterocyclic systems involving morpholine. They synthesized compounds with a pyrimido[5’,4’:5,6][1,4]thiazino[3,2-e][1,2,4]triazine ring system, which included morpholine as a substituent (Karimian & Karimi, 2020).

Dopamine Receptor Antagonism

In pharmacological research, morpholine analogs, such as 4-(6-fluoro-1H-indol-3-yl)methyl)morpholine, have been identified as dopamine D4 receptor antagonists. This is significant for studies in neuroscience and pharmacology (Witt et al., 2016).

Photophysics and Biomolecular Binding

Morpholine derivatives have been synthesized and evaluated for their photophysical properties and biomolecular binding capabilities. Such studies are crucial in the development of new materials and drugs (Bonacorso et al., 2018).

DNA-Dependent Protein Kinase Inhibition

The compound 2-morpholin-4-ylpyrido[1,2-a]pyrimidin-4-one, resembling the target molecule, has been studied for its potent inhibitory activity against DNA-dependent protein kinase, an enzyme involved in DNA repair and cellular signaling (Cano et al., 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335, and the precautionary statements are P261-P305+P351+P338.